Cas no 2709660-64-8 (3-ethyl-4-methoxy-5-methylbenzoic acid)

• Product Name: 3-ethyl-4-methoxy-5-methylbenzoic acid
• CAS No: 2709660-64-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6781007
• Update Time: 2025-07-01

3-ethyl-4-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-methoxy-5-methylbenzoic acid

• Inchi： 1S/C11H14O3/c1-4-8-6-9(11(12)13)5-7(2)10(8)14-3/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： SIEINIDSZRQBEZ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1CC)C)C

Additional information on 3-ethyl-4-methoxy-5-methylbenzoic acid

Introduction to 3-ethyl-4-methoxy-5-methylbenzoic acid (CAS No. 2709660-64-8)

3-ethyl-4-methoxy-5-methylbenzoic acid, identified by the chemical compound identifier CAS No. 2709660-64-8, is a derivative of benzoic acid with significant structural and functional attributes that have garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its ethyl, methoxy, and methyl substituents on the benzene ring, exhibits a unique combination of chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 3-ethyl-4-methoxy-5-methylbenzoic acid consists of a benzene core substituted at the 3-position with an ethyl group, at the 4-position with a methoxy group, and at the 5-position with a methyl group. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and potential interactions with biological targets. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups further enhances its versatility in chemical transformations.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. 3-ethyl-4-methoxy-5-methylbenzoic acid has been explored as a precursor in the synthesis of more complex molecules, including those with potential therapeutic applications. The carboxylic acid moiety in this compound allows for further functionalization via esterification, amidation, or other transformations, making it a versatile building block for drug discovery efforts.

One of the most compelling aspects of 3-ethyl-4-methoxy-5-methylbenzoic acid is its potential as a scaffold for developing novel bioactive compounds. Studies have demonstrated that structurally related benzoic acid derivatives exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. The specific substitution pattern in 3-ethyl-4-methoxy-5-methylbenzoic acid may contribute to unique biological activities that warrant further investigation.

Recent research has highlighted the importance of optimizing molecular structures to enhance bioavailability and target specificity. The ethyl, methoxy, and methyl groups in 3-ethyl-4-methoxy-5-methylbenzoic acid may influence its metabolic stability and membrane permeability, factors critical for drug efficacy. Computational modeling and high-throughput screening techniques have been employed to evaluate the binding affinity of this compound to various biological targets, providing insights into its potential therapeutic utility.

The synthesis of 3-ethyl-4-methoxy-5-methylbenzoic acid can be achieved through multiple pathways, including Friedel-Crafts alkylation followed by methylation and oxidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such derivatives. The use of catalytic systems has further improved yields and reduced byproduct formation, making it feasible to produce larger quantities for research purposes.

In conclusion,3-ethyl-4-methoxy-5-methylbenzoic acid (CAS No. 2709660-64-8) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features offer opportunities for developing new drugs with improved pharmacological profiles. Ongoing studies aim to elucidate its biological activities and explore its potential applications in medicine. As research continues to uncover the therapeutic potential of benzoic acid derivatives,3-ethyl-4-methoxy-5-methylbenzoic acid is poised to play a significant role in future drug discovery efforts.